Cas no 33417-97-9 (D-(1-~3~H)glucose)

D-(1-~3~H)glucose structure
D-(1-~3~H)glucose structure
Product Name:D-(1-~3~H)glucose
CAS No:33417-97-9
MF:C6H12O6
MW:182.163992166519
CID:1457439
PubChem ID:169509
Update Time:2025-04-20

D-(1-~3~H)glucose Chemical and Physical Properties

Names and Identifiers

    • D-(1-~3~H)glucose
    • DTXSID30955034
    • 28823-03-2
    • (1-~3~H)Hexose
    • 33417-97-9
    • D-GLUCOSE-[1-3H(N)]
    • Inchi: 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i1T
    • InChI Key: GZCGUPFRVQAUEE-NXGYSIPVSA-N
    • SMILES: O[C@H]([C@@H](CO)O)[C@@H]([C@H](C([3H])=O)O)O

Computed Properties

  • Exact Mass: 182.07161235g/mol
  • Monoisotopic Mass: 182.07161235g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 118Ų
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